![molecular formula C19H22ClN3O2 B4836078 N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide](/img/structure/B4836078.png)
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide
Overview
Description
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide, also known as AG-1478, is a synthetic organic compound that belongs to the class of piperazinecarboxamides. It is a potent and selective inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase, which plays a crucial role in the regulation of cell growth, proliferation, and survival.
Mechanism of Action
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide inhibits EGFR tyrosine kinase activity by binding to the ATP-binding site of the receptor, thereby preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of cell growth, proliferation, and survival, and ultimately induces cell death in cancer cells.
Biochemical and Physiological Effects
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting EGFR signaling. It has also been shown to inhibit the migration and invasion of cancer cells, which is crucial for cancer metastasis. In addition, N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has been reported to modulate the expression of various genes involved in cell cycle regulation, angiogenesis, and apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide is a highly selective inhibitor of EGFR tyrosine kinase, which makes it a valuable tool for studying the role of EGFR in various cellular processes and diseases. However, its potency and selectivity may vary depending on the cell type and experimental conditions used. In addition, N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has a relatively short half-life and may require frequent dosing in in vivo experiments.
Future Directions
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has potential applications in cancer therapy and other diseases where EGFR signaling plays a critical role. Future research could focus on developing more potent and selective EGFR inhibitors based on the structure of N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide. In addition, further studies are needed to elucidate the molecular mechanisms underlying the effects of N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide on various cellular processes and diseases. Finally, the development of novel delivery systems for N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide could improve its pharmacokinetic properties and enhance its therapeutic efficacy.
Scientific Research Applications
N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has been extensively used in scientific research to study the role of EGFR in various cellular processes and diseases. It has been shown to inhibit the growth and proliferation of cancer cells that overexpress EGFR, including breast, lung, and colon cancer cells. N-(4-chlorophenyl)-4-(2-methoxybenzyl)-1-piperazinecarboxamide has also been used to investigate the role of EGFR in wound healing, angiogenesis, and neuroprotection.
properties
IUPAC Name |
N-(4-chlorophenyl)-4-[(2-methoxyphenyl)methyl]piperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O2/c1-25-18-5-3-2-4-15(18)14-22-10-12-23(13-11-22)19(24)21-17-8-6-16(20)7-9-17/h2-9H,10-14H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFIGSIJOMMPLAN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.